13-ethyl-13-methyl-8-oxido-9-phenyl-1,5,11-triaza-8-azoniatricyclo[8.4.0.02,7]tetradeca-2(7),3,5,8,10-pentaene

Catalog No.
S542698
CAS No.
115812-74-3
M.F
C19H20N4O
M. Wt
320.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
13-ethyl-13-methyl-8-oxido-9-phenyl-1,5,11-triaza-...

CAS Number

115812-74-3

Product Name

13-ethyl-13-methyl-8-oxido-9-phenyl-1,5,11-triaza-8-azoniatricyclo[8.4.0.02,7]tetradeca-2(7),3,5,8,10-pentaene

IUPAC Name

13-ethyl-13-methyl-8-oxido-9-phenyl-1,5,11-triaza-8-azoniatricyclo[8.4.0.02,7]tetradeca-2(7),3,5,8,10-pentaene

Molecular Formula

C19H20N4O

Molecular Weight

320.4 g/mol

InChI

InChI=1S/C19H20N4O/c1-3-19(2)12-21-18-17(14-7-5-4-6-8-14)23(24)16-11-20-10-9-15(16)22(18)13-19/h4-11H,3,12-13H2,1-2H3

InChI Key

XQIXJYNCQWWVOB-UHFFFAOYSA-N

SMILES

CCC1(CN=C2C(=[N+](C3=C(N2C1)C=CN=C3)[O-])C4=CC=CC=C4)C

Solubility

Soluble in DMSO

Synonyms

9-ethyl-9,10-dihydro-9-methyl-6-phenyl-8H-pyrido(3',4'-5,6)pyrazin(1,2-a)pyrimidine 5-oxide, SC 44914, SC-44914

Canonical SMILES

CCC1(CN=C2C(=[N+](C3=C(N2C1)C=CN=C3)[O-])C4=CC=CC=C4)C

Description

The exact mass of the compound 9-Ethyl-9,10-dihydro-9-methyl-6-phenyl-8H-pyrido(3',4':5,6)pyrazino(1,2-a)pyrimidine 5-oxide is 320.1637 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Oxides - Cyclic N-Oxides - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

XLogP3

1.5

Exact Mass

320.1637

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-02-18
1: Segreti J, Goodman LJ, Trenholme GM. In vitro activity of new quinoxaline compounds against Campylobacter species and Clostridium difficile. Diagn Microbiol Infect Dis. 1993 Aug-Sep;17(2):177-9. PubMed PMID: 8243041.

Explore Compound Types